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Compound of Interest

Compound Name: 2-Bromo-1,1,3-trimethoxypropane

CAS No.: 759-97-7

Cat. No.: B1200775

Get Quote

Introduction: Unlocking a Versatile C3 Synthon
In the landscape of modern organic synthesis, the strategic use of masked functionalities is

paramount for the efficient construction of complex molecular architectures. 2-Bromo-1,1,3-
trimethoxypropane emerges as a highly valuable and versatile C3 synthon, primarily serving

as a stable precursor to the reactive electrophile, bromomalondialdehyde. Its structure features

a central bromine atom, providing a key reactive handle, flanked by two methoxy groups that

form a dimethyl acetal. This acetal moiety effectively masks one of the aldehyde functionalities,

preventing undesired side reactions while enabling controlled chemical transformations.

This application note provides an in-depth guide for researchers, chemists, and drug

development professionals on the practical use of 2-Bromo-1,1,3-trimethoxypropane. We will

delve into its physicochemical properties, safe handling procedures, and a detailed, field-

proven protocol for its application in the synthesis of substituted pyrimidines—a core scaffold in

numerous pharmaceuticals and biologically active compounds.[1] The causality behind each
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experimental step is explained to provide a deeper understanding of the reaction dynamics and

ensure reproducible, high-yield outcomes.

Part 1: Reagent Profile and Safety
Physicochemical Characteristics
2-Bromo-1,1,3-trimethoxypropane is a liquid at room temperature, whose properties are

summarized below.[2][3] Understanding these characteristics is crucial for accurate

measurement, reaction setup, and purification.

Property Value Source

CAS Number 759-97-7 [3]

Molecular Formula C₆H₁₃BrO₃ [2]

Molecular Weight 213.07 g/mol [3]

Appearance Liquid [2]

Boiling Point 54-55 °C at 21 Torr [3]

Density 1.395 g/cm³ at 20 °C [3]

Refractive Index (n20/D) 1.458 (lit.) [3]

Structural Reactivity
The synthetic utility of 2-Bromo-1,1,3-trimethoxypropane is rooted in its dual functionality.

The dimethyl acetal is stable under neutral and basic conditions but can be readily hydrolyzed

under acidic conditions to unmask a reactive aldehyde. The bromine atom at the C2 position

makes this carbon electrophilic and susceptible to nucleophilic attack or participation in various

coupling and condensation reactions. This combination makes it an ideal precursor for building

heterocyclic rings. Its structural analog, 2-bromo-1,1,3,3-tetramethoxypropane, is well-

documented for its role in constructing 5-bromopyrimidines, highlighting the established

reactivity pattern for this class of compounds.[4][5]
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As with any halogenated organic compound, proper safety precautions are mandatory. While a

comprehensive safety profile for this specific chemical is not fully established, data from

structurally similar compounds suggest the following handling guidelines.[6][7][8]

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),

safety goggles with side shields, and a flame-retardant lab coat.[9] All manipulations should

be performed within a certified chemical fume hood to avoid inhalation of vapors.[7]

Incompatibility: Avoid contact with strong oxidizing agents, strong bases, and strong reducing

agents, as these may lead to vigorous and potentially hazardous reactions.[7]

Storage: Store the reagent in a tightly closed container in a cool, dry, and well-ventilated

area, away from heat, sparks, or open flames.[8]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration

and seek immediate medical attention.[10]

Skin Contact: Immediately flush the skin with copious amounts of water for at least 15

minutes and remove contaminated clothing.[7]

Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if

present and easy to do so. Seek immediate medical attention.[6]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[10]

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations

for hazardous chemical waste.[9]

Part 2: Application in Heterocyclic Synthesis
A primary application of 2-Bromo-1,1,3-trimethoxypropane is in the construction of the

pyrimidine ring, a privileged scaffold in medicinal chemistry.[11][12] The following protocol

details the synthesis of 5-bromopyrimidine via a cyclocondensation reaction with formamide.
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Reaction Principle and Causality
The synthesis proceeds via a multi-step, one-pot mechanism. Initially, under the reaction

conditions, the acetal of 2-bromo-1,1,3-trimethoxypropane is hydrolyzed to form the

intermediate bromomalondialdehyde. This highly reactive 1,3-dielectrophile is not isolated.

Formamide serves as the N-C-N nucleophilic component. It condenses with the in-situ

generated dialdehyde, leading to ring closure and subsequent aromatization to yield the stable

5-bromopyrimidine ring. Formamide is an ideal reagent for this transformation as it provides the

necessary atoms and serves as the solvent.

Experimental Workflow Diagram
The following diagram outlines the logical flow of the synthesis protocol, from initial setup to

final product isolation.
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Preparation & Setup

Reaction

Work-up & Isolation

Purification & Analysis

Measure Reagents:
- 2-Bromo-1,1,3-trimethoxypropane

- Formamide

Assemble Glassware:
- Round-bottom flask
- Reflux condenser
- Heating mantle

1. Combine

Heat mixture to 120-130°C

2. Initiate

Maintain reflux for 4-6 hours

Monitor reaction via TLC

Cool to room temperature

3. Reaction Complete

Pour onto ice water

Extract with organic solvent (e.g., Ethyl Acetate)

Wash organic layer with brine

Dry over anhydrous Na₂SO₄

Filter drying agent

4. Isolate

Concentrate under reduced pressure

Purify via column chromatography

Characterize Product (NMR, MS)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 5-bromopyrimidine.
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Part 3: Detailed Experimental Protocol
Objective: To synthesize 5-bromopyrimidine from 2-Bromo-1,1,3-trimethoxypropane.

Materials and Reagents
2-Bromo-1,1,3-trimethoxypropane (95%+)

Formamide (ACS grade or higher)

Ethyl Acetate (ACS grade)

Hexanes (ACS grade)

Deionized Water

Brine (saturated NaCl solution)

Anhydrous Sodium Sulfate (Na₂SO₄)

Silica Gel (for column chromatography, 230-400 mesh)

500 mL Round-bottom flask

Reflux condenser

Heating mantle with magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Step-by-Step Procedure
Reaction Setup:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1200775/docs?utm_src=pdf-body#application-notes-protocols-strategic-synthesis-utilizing-2-bromo-1-1-3-trimethoxypropane
https://www.benchchem.com/product/b1200775/docs?utm_src=pdf-body#application-notes-protocols-strategic-synthesis-utilizing-2-bromo-1-1-3-trimethoxypropane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200775?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


In a 500 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser,

add 150 mL of formamide.

Causality: Formamide acts as both the solvent and the reagent, providing the N-C-N

backbone for the pyrimidine ring. Using it in excess ensures the reaction goes to

completion.

Reagent Addition:

To the stirred formamide, add 21.3 g (0.1 mol) of 2-Bromo-1,1,3-trimethoxypropane in

one portion.

Causality: The reaction is typically not highly exothermic, allowing for a single addition.

Reaction Conditions:

Heat the reaction mixture to 120-130 °C using a heating mantle.

Maintain the mixture at this temperature under gentle reflux for 4-6 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 3:1

Hexanes:Ethyl Acetate eluent system. The starting material should be consumed over

time.

Causality: The elevated temperature is necessary to drive the condensation and

dehydration steps required for the formation and aromatization of the pyrimidine ring.

Work-up and Isolation:

After the reaction is complete (as indicated by TLC), allow the mixture to cool to room

temperature.

Pour the cooled, dark reaction mixture slowly into a beaker containing 500 g of crushed

ice and 200 mL of water with stirring.

Causality: This step quenches the reaction and precipitates some impurities while

dissolving the excess formamide in the aqueous layer.
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Transfer the aqueous mixture to a 1 L separatory funnel and extract the product with ethyl

acetate (3 x 150 mL).

Causality: Ethyl acetate is an effective solvent for extracting the moderately polar 5-

bromopyrimidine product from the aqueous phase. Multiple extractions ensure maximum

recovery.

Combine the organic layers and wash with brine (2 x 100 mL).

Causality: The brine wash helps to remove any remaining water and residual formamide

from the organic phase, breaking any emulsions that may have formed.

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), then filter to remove the

drying agent.

Causality: Removing all traces of water is crucial before solvent evaporation to prevent

hydrolysis of the product or co-distillation.

Purification:

Concentrate the filtered organic solution under reduced pressure using a rotary evaporator

to obtain the crude product as a dark oil or solid.

Purify the crude material by column chromatography on silica gel. Elute with a gradient of

10% to 30% ethyl acetate in hexanes.

Causality: Column chromatography effectively separates the desired 5-bromopyrimidine

from non-polar impurities and highly polar baseline materials, yielding a pure product.

Combine the fractions containing the pure product (visualized by TLC) and concentrate

under reduced pressure to yield 5-bromopyrimidine as a pale yellow solid.

Characterization:

Confirm the identity and purity of the final product using standard analytical techniques

such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Expected Yield: 55-70%.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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